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Compound of Interest

Compound Name: Homocystine, DL-

Cat. No.: B109188 Get Quote

Essential Safety and Handling Guide for DL-
Homocystine
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides

immediate, essential safety and logistical information for the handling of DL-Homocystine, with

a focus on personal protective equipment, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
Adherence to the following PPE guidelines is crucial to minimize exposure and ensure personal

safety when handling DL-Homocystine.[1]
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Handling Solid

Chemical safety

goggles or

eyeglasses with

side shields.[1]

Appropriate

protective gloves

(e.g., nitrile).[1]

[2][3]

Laboratory coat.

[1][2][3]

Use in a well-

ventilated area. A

NIOSH/MSHA or

European

Standard EN 149

approved

respirator is

recommended if

dust is generated

or irritation is

experienced.[1]

[3]

Preparing

Solutions

(Dissolving)

Chemical safety

goggles.[1]

Appropriate

protective gloves

(e.g., nitrile).[1]

[2]

Laboratory coat.

[1][2]

Work in a

chemical fume

hood or a well-

ventilated area.

[1][4]

Handling

Solutions

Chemical safety

goggles or

eyeglasses with

side shields.[1]

Appropriate

protective gloves

(e.g., nitrile).[1]

Laboratory coat.

[1]

Not generally

required if

handled in a

well-ventilated

area.[1]

Chemical and Physical Properties
Below is a summary of key quantitative data for DL-Homocystine.
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Property Value

CAS Number 454-29-5[2][3][5]

Molecular Weight 268.35 g/mol [6]

Physical State Solid powder.[3][6][7]

Melting Point >300 °C[6]

Flash Point > 112 °C (> 233.60 °F)[3]

Solubility Soluble in 1N HCl at approximately 10 mg/ml.[7]

Storage Temperature
Recommended: -20°C[2][7] or refrigerated at

+2°C to +8°C.[4]

Purity ≥95%[7]

Toxicological Data
Route Data

Acute Toxicity

May be harmful if swallowed, inhaled, or

absorbed through the skin.[3] Causes skin and

serious eye irritation.[2] May cause respiratory

irritation.[2][3]

LD50 (Intraperitoneal) 500 mg/kg (mouse)[5]

Operational Plan for Safe Handling
A systematic workflow is essential to minimize risks.

Step 1: Engineering Controls

Always work in a well-ventilated area.[2][3] For procedures that may generate dust or

aerosols, such as weighing or preparing solutions, use a chemical fume hood.[1]

Facilities should be equipped with an eyewash station.[2]

Step 2: Personal Protective Equipment (PPE)
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Before handling, don the appropriate PPE as detailed in the table above. Ensure gloves are

inspected for integrity prior to use.[8]

Step 3: Handling the Compound

Avoid contact with skin, eyes, and clothing.[2][3]

Avoid breathing dust, vapor, mist, or gas.[3] Minimize dust generation and accumulation.[2]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][4][7]

Do not eat, drink, or smoke in the laboratory.[2]

Step 4: Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[2][3][4]

The recommended storage temperature is -20°C or refrigerated between +2°C and +8°C.[2]

[4][7]

First Aid Measures
Immediate action is necessary in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][2][3]

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of water for at least 15 minutes. Seek

medical attention if irritation occurs.[1][2][3]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, provide oxygen. Seek medical

attention.[1][2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.[2][3]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Solid Waste: Collect excess solid DL-Homocystine in a clearly labeled, sealed container.

Dispose of it as chemical waste in accordance with institutional, local, and national

regulations.[1]

Liquid Waste: Collect solutions containing DL-Homocystine in a designated and labeled

waste container. Do not pour solutions down the drain.[1] Dispose of the liquid waste

container through your institution's hazardous waste management program.[1]

Contaminated Materials: Items such as gloves, weigh boats, and paper towels that have

come into contact with DL-Homocystine should be placed in a sealed bag and disposed of

as chemical waste.[1]
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Emergency Procedure: Chemical Spill Workflow
The following diagram outlines the procedural steps for handling a spill of DL-Homocystine.

Workflow for DL-Homocystine Spill Response
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Click to download full resolution via product page

Caption: Standard operating procedure for responding to a DL-Homocystine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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